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Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals address potential

issues of cell line contamination and misidentification that can significantly impact experimental

results. While the initial query concerned the "HP590" cell line, the principles and protocols

outlined here are universally applicable and essential for maintaining the integrity of any cell

culture work.

Frequently Asked Questions (FAQs)
Q1: My experimental results are inconsistent or unexpected. Could cell line contamination be

the cause?

A: Yes, inconsistent or unexpected results are a primary indicator of potential cell line

contamination or misidentification. Contamination can alter the fundamental biology of your

cells, leading to unreliable and irreproducible data.[1][2][3] Common sources of contamination

include other cell lines, microorganisms (like bacteria, fungi, and yeast), and mycoplasma.[4][5]

Q2: What are the most common types of cell line contamination?

A: The most prevalent issues are:
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Cross-contamination with other cell lines: Aggressive and fast-growing cell lines like HeLa

can easily overtake other cultures.[6][7][8]

Microbial contamination: Bacteria, yeast, and fungi can be introduced through lapses in

aseptic technique.[1][4][5]

Mycoplasma contamination: This is a particularly insidious form of contamination as it is

often not visible by standard microscopy but can significantly alter cell physiology and gene

expression.[5][9] It is estimated that 5% to 35% of all cell cultures may be contaminated with

mycoplasma.[5]

Q3: How can I be sure that the cell line I'm working with is authentic?

A: The gold standard for authenticating human cell lines is Short Tandem Repeat (STR)

profiling.[10][11][12][13] This technique generates a unique DNA fingerprint for a given cell line,

which can be compared against reference databases to confirm its identity.[3][13] For non-

human cell lines, methods like CO1 DNA barcoding can be used.[14] It is crucial to obtain cell

lines from reputable cell banks that provide authentication certificates.[15][16]

Q4: How often should I test my cell lines for contamination?

A: Regular testing is critical for maintaining the integrity of your research.

Authentication (STR Profiling): Test upon receipt of a new cell line, before freezing a new cell

bank, and at regular intervals (e.g., every 2 months of active culturing) to ensure the line has

not been contaminated.[10][15]

Mycoplasma Testing: Perform monthly checks on all actively growing cultures.[11]

Microbial Contamination: Visually inspect your cultures daily for any signs of turbidity, color

change in the medium, or visible microorganisms.[4]

Q5: I suspect my culture is contaminated. What should I do?

A: Immediately isolate the suspected culture to prevent cross-contamination to other cell lines.

[4][17] Do not use the cells for any further experiments. Your next steps will depend on the type

of contamination. For microbial contamination, it is often best to discard the culture. For
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precious or irreplaceable cultures, decontamination protocols can be attempted, but their

success is not guaranteed.[4] For suspected cross-contamination, perform STR profiling to

confirm.

Troubleshooting Guide
This guide provides a structured approach to identifying and resolving potential cell line

contamination issues.

Table 1: Common Issues, Potential Causes, and
Recommended Actions
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Observed Issue Potential Cause Recommended Action

Sudden change in cell

morphology

Cross-contamination with

another cell line; Mycoplasma

contamination; Chemical

contamination.[2][9]

1. Isolate the culture

immediately. 2. Perform STR

profiling to check for cross-

contamination. 3. Test for

mycoplasma. 4. Review recent

changes in media or reagents.

Decreased cell proliferation or

viability

Mycoplasma contamination;

Microbial contamination;

Suboptimal culture conditions

(e.g., wrong media, serum

quality).[1]

1. Test for mycoplasma. 2.

Visually inspect for microbial

contamination. 3. Verify the

correct media and

supplements are being used.

4. Start a new vial of cells from

a trusted, authenticated stock.

Unexpected drug response or

protein expression

Cell line misidentification;

Mycoplasma contamination

altering cellular pathways.[2]

1. Authenticate the cell line

using STR profiling. 2. Test for

mycoplasma.

Culture medium becomes

cloudy or changes color rapidly

Bacterial or yeast

contamination.[4][5]

1. Immediately discard the

contaminated culture. 2.

Thoroughly decontaminate the

incubator and biosafety

cabinet. 3. Review aseptic

techniques with all lab

personnel.

Filamentous structures

observed in the culture

Fungal (mold) contamination.

[4]

1. Discard the contaminated

culture immediately. 2.

Decontaminate the entire work

area, including incubators and

biosafety cabinets.
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Protocol 1: Short Tandem Repeat (STR) Profiling for
Human Cell Line Authentication
Objective: To generate a unique DNA profile of a human cell line to confirm its identity.[11][12]

[18]

Methodology:

Sample Preparation:

Collect a cell pellet of at least 1 x 10^6 cells.

Extract genomic DNA using a commercially available kit, following the manufacturer's

instructions.

Quantify the DNA concentration and assess its purity.

PCR Amplification:

Amplify multiple STR loci (typically 8-16) and the amelogenin gene (for sex determination)

using a commercially available STR profiling kit.[12]

The primers in the kit are fluorescently labeled.[18]

Perform PCR according to the kit's protocol.

Capillary Electrophoresis:

Separate the fluorescently labeled PCR products by size using capillary electrophoresis.

[11]

Data Analysis:

Determine the size of the fragments for each STR locus.

Compare the resulting STR profile to the reference profile of the expected cell line from a

database such as the ATCC or DSMZ.
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A match of ≥80% indicates that the cell lines are related. A match of 100% is expected for

the same cell line.

Protocol 2: Mycoplasma Detection by PCR
Objective: To detect the presence of mycoplasma DNA in a cell culture supernatant.[19][20]

Methodology:

Sample Preparation:

Culture cells to a high density without changing the medium for at least 3-5 days to allow

for mycoplasma accumulation.[21]

Collect 1 mL of the cell culture supernatant.

Centrifuge at 200 x g for 5 minutes to pellet any cells.

Transfer the supernatant to a new tube. This is your test sample.

PCR:

Use a commercially available mycoplasma detection PCR kit. These kits typically contain

primers that target conserved regions of the mycoplasma genome.[20]

Set up the PCR reaction according to the manufacturer's instructions, including positive

and negative controls.

Run the PCR program in a thermal cycler.

Analysis:

Analyze the PCR products by gel electrophoresis or, for quantitative PCR (qPCR), by

analyzing the amplification plot.[20]

The presence of a band of the correct size (for conventional PCR) or an amplification

signal (for qPCR) in the test sample indicates mycoplasma contamination.
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Visualizations

Troubleshooting Workflow for Suspected Cell Line Contamination
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Caption: A troubleshooting workflow for identifying and resolving suspected cell line

contamination.
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STR Profiling Workflow

1. DNA Extraction
from Cell Sample
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3. Capillary Electrophoresis
(Fragment Separation)

4. Data Analysis
(Generate Profile)

5. Compare Profile to
Reference Database

Result:
Authenticated or Misidentified
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Caption: The sequential workflow for authenticating a human cell line using STR profiling.
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Key Contamination Prevention Points in Cell Culture Workflow
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Caption: Critical control points for preventing cell line contamination in a typical workflow.
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[https://www.benchchem.com/product/b10855046/docs#technical-support-center-ensuring-
the-integrity-of-your-cell-line-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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